Cas no 1346598-51-3 (2-Cyano-acetic Acid Sodium Salt-13C2)

• Product Name: 2-Cyano-acetic Acid Sodium Salt-13C2
• CAS No: 1346598-51-3
• MF: C₃H₂NNaO₂
• MW: 107.043251514435
• CID: 2086869
• Update Time: 2025-05-25

2-Cyano-acetic Acid Sodium Salt-13C2 Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-acetic Acid Sodium Salt-13C2
• Cyano-acetic Acid SodiuM Salt-13C2
• SodiuM Cyanoacetate-13C2

• Inchi： 1S/C3H3NO2.Na/c4-2-1-3(5)6;/h1H2,(H,5,6);/q;+1/p-1
• InChI Key： JAUCIKCNYHCSIR-UHFFFAOYSA-M
• SMILES： C(CC(=O)[O-])#N.[Na+]

Experimental Properties

• Solubility: Ethanol, Methanol, Water

2-Cyano-acetic Acid Sodium Salt-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on 2-Cyano-acetic Acid Sodium Salt-13C2

Comprehensive Analysis of 2-Cyano-acetic Acid Sodium Salt-13C2 (CAS No. 1346598-51-3)

In the realm of isotopic labeling and advanced chemical synthesis, 2-Cyano-acetic Acid Sodium Salt-13C2 (CAS No. 1346598-51-3) has emerged as a pivotal compound for researchers and industrial applications. This 13C-labeled derivative of cyanoacetic acid sodium salt is widely utilized in nuclear magnetic resonance (NMR) spectroscopy, metabolic studies, and pharmaceutical research due to its stable isotopic enrichment. The compound's unique carbon-13 labeling at two positions enhances its utility in tracing biochemical pathways, making it indispensable in modern scientific investigations.

The growing demand for isotopically labeled compounds like 2-Cyano-acetic Acid Sodium Salt-13C2 is driven by advancements in precision medicine and environmental science. Researchers frequently search for "13C-labeled reagents for NMR" or "stable isotope applications in drug development," reflecting the compound's relevance in cutting-edge studies. Its role in elucidating metabolic fluxes and protein interactions aligns with current trends in personalized therapeutics and systems biology, addressing key questions such as "How do isotopic labels improve drug metabolism analysis?"

From a structural perspective, 2-Cyano-acetic Acid Sodium Salt-13C2 features a nitrile group adjacent to a carboxylate moiety, stabilized by sodium ions. This configuration facilitates its solubility in aqueous solutions, a critical property for in-vivo and in-vitro applications. The 13C enrichment at both the cyano and carboxyl carbons minimizes spectral overlap in NMR, a feature highly sought after in studies requiring high-resolution data. Such technical advantages are frequently highlighted in queries like "best practices for 13C NMR sample preparation."

The synthesis of 2-Cyano-acetic Acid Sodium Salt-13C2 involves meticulous isotope incorporation techniques to ensure purity and isotopic fidelity. Manufacturers adhere to stringent protocols to meet the demands of industries ranging from pharmaceuticals to agrochemicals. Recent discussions in scientific forums often revolve around "scaling up 13C-labeled compound production" and "cost-effective isotopic synthesis," underscoring the compound's economic and scientific value.

In conclusion, 2-Cyano-acetic Acid Sodium Salt-13C2 (CAS No. 1346598-51-3) represents a cornerstone in isotopic chemistry, bridging gaps between fundamental research and industrial innovation. Its applications in NMR spectroscopy, metabolomics, and drug discovery continue to expand, driven by the broader adoption of stable isotope techniques. As the scientific community prioritizes accuracy and traceability, this compound will remain a critical tool for decades to come.